Cas no 2229456-73-7 (2-ethoxy-6-(prop-2-yn-1-yl)phenol)

• Product Name: 2-ethoxy-6-(prop-2-yn-1-yl)phenol
• CAS No: 2229456-73-7
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 6488961
• PubChem ID: 165692579
• Update Time: 2025-06-30

2-ethoxy-6-(prop-2-yn-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-6-(prop-2-yn-1-yl)phenol
• EN300-1822700
• 2229456-73-7

• Inchi： 1S/C11H12O2/c1-3-6-9-7-5-8-10(11(9)12)13-4-2/h1,5,7-8,12H,4,6H2,2H3
• InChI Key： IXLYLOLZXSVBHK-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(CC#C)=C1O

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-ethoxy-6-(prop-2-yn-1-yl)phenol

2-Ethoxy-6-(prop-2-yn-1-yl)phenol: A Comprehensive Overview

The compound 2-Ethoxy-6-(prop-2-yn-1-yl)phenol (CAS No. 2229456-73-7) is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an ethoxy group at the 2-position and a propargyl group at the 6-position of a phenol ring. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the potential of 2-Ethoxy-6-(prop-2-yn-1-yl)phenol in the development of novel materials with tailored properties. For instance, researchers have explored its use as a building block for constructing advanced polymers and hybrid materials. The propargyl group in the molecule serves as a reactive site for click chemistry reactions, enabling the formation of robust cross-linked networks. These networks exhibit excellent mechanical properties and thermal stability, making them suitable for applications in high-performance composites and electronic devices.

In the pharmaceutical industry, 2-Ethoxy-6-(prop-2-yn-1-yl)phenol has shown promise as a precursor for bioactive compounds. Its phenolic moiety contributes to antioxidant activity, while the ethoxy and propargyl groups can be further modified to enhance bioavailability and target-specific activity. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and anticancer properties, opening new avenues for drug discovery.

The synthesis of 2-Ethoxy-6-(prop-2-yn-1-yl)phenol typically involves multi-step organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Researchers have optimized these reactions to achieve high yields and purity levels. For example, a recent study demonstrated the use of palladium-catalyzed cross-coupling reactions to efficiently introduce the propargyl group onto the phenol ring. This approach not only simplifies the synthesis process but also reduces the environmental impact by minimizing waste generation.

From an environmental perspective, 2-Ethoxy-6-(prop-2-yn-1-yil)phenol has been evaluated for its biodegradability and toxicity profiles. Initial studies indicate that it exhibits moderate biodegradability under aerobic conditions, with microbial communities capable of breaking down the compound into less complex molecules. However, further research is needed to assess its long-term ecological impact and potential risks to aquatic life.

In conclusion, 2-Ethoxy-N-propargylphenetole (CAS No. 2229456-N33-N37) stands as a pivotal compound in contemporary chemical research. Its unique structure, reactivity, and potential applications across diverse industries make it a subject of ongoing scientific investigation. As advancements in synthetic methodologies and material science continue to unfold, this compound is expected to play an increasingly important role in shaping future innovations.